![molecular formula C23H23NO B3979009 N-(diphenylmethyl)-3-phenylbutanamide](/img/structure/B3979009.png)
N-(diphenylmethyl)-3-phenylbutanamide
Overview
Description
N-(diphenylmethyl)-3-phenylbutanamide, commonly known as Dibenzylamine, is a chemical compound that is widely used in scientific research. It is a white crystalline solid that has a molecular formula of C21H21NO and a molecular weight of 307.4 g/mol. Dibenzylamine has various applications in the field of chemistry, biology, and pharmacology, and its synthesis and mechanism of action have been extensively studied.
Mechanism of Action
The mechanism of action of dibenzylamine is not well understood. However, it is believed to act as a weak base and a nucleophile, which allows it to participate in various chemical reactions. Dibenzylamine can also act as a hydrogen bond acceptor and donor, which makes it useful in the formation of supramolecular structures.
Biochemical and Physiological Effects:
Dibenzylamine has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have some pharmacological activity, including anticonvulsant, analgesic, and anti-inflammatory effects. Dibenzylamine has also been shown to inhibit the growth of some cancer cell lines in vitro.
Advantages and Limitations for Lab Experiments
Dibenzylamine has several advantages for use in laboratory experiments. It is readily available and relatively inexpensive, making it an attractive reagent for synthetic chemistry. Dibenzylamine is also stable under a wide range of conditions, which makes it a useful building block for the synthesis of other compounds. However, dibenzylamine has some limitations, including its low solubility in water and its potential toxicity.
Future Directions
There are several future directions for the study of dibenzylamine. One area of research is the development of new synthetic methods for the preparation of dibenzylamine and its derivatives. Another area of research is the exploration of the pharmacological activity of dibenzylamine and its potential use as a therapeutic agent. Additionally, the use of dibenzylamine as a ligand in coordination chemistry and the study of its supramolecular properties are also areas of interest for future research.
Scientific Research Applications
Dibenzylamine has various applications in scientific research, particularly in the field of organic chemistry. It is commonly used as a building block for the synthesis of other organic compounds, such as amides, esters, and ketones. Dibenzylamine can also be used as a ligand in coordination chemistry, where it forms complexes with metal ions. In addition, it has been used as a reagent for the determination of the enantiomeric purity of chiral compounds.
properties
IUPAC Name |
N-benzhydryl-3-phenylbutanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23NO/c1-18(19-11-5-2-6-12-19)17-22(25)24-23(20-13-7-3-8-14-20)21-15-9-4-10-16-21/h2-16,18,23H,17H2,1H3,(H,24,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCBSGQBZPHRCNT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=O)NC(C1=CC=CC=C1)C2=CC=CC=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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